Cas no 1083196-33-1 (methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate)

methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate structure
1083196-33-1 structure
Product Name:methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
CAS No:1083196-33-1
MF:C9H7ClN2O2
MW:210.617080926895
MDL:MFCD11977217
CID:1083789
PubChem ID:45356740
Update Time:2025-04-20

methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylic acid methyl ester
    • Methyl 6-chloro-1H-pyrrolo-[3,2-b]pyridine-2-carboxylate
    • methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
    • 6-Chloro-2-(methoxycarbonyl)-1H-pyrrolo[3,2-b]pyridine
    • KB-81073
    • Methyl 6-chloro-4-azaindole-2-carboxylate
    • MolPort-005-932-273
    • PB33017
    • PubChem20672
    • DTXSID90669928
    • AKOS015945612
    • 1083196-33-1
    • AS-34326
    • SY098678
    • MFCD11977217
    • SCHEMBL21355604
    • 6-Chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylicacidMethylester
    • DB-023362
    • A801849
    • CS-0048934
    • MDL： MFCD11977217
    • Inchi： 1S/C9H7ClN2O2/c1-14-9(13)8-3-6-7(12-8)2-5(10)4-11-6/h2-4,12H,1H3
    • InChI Key： KJDJURGGHBNVMM-UHFFFAOYSA-N
    • SMILES： ClC1C=NC2C=C(C(=O)OC)NC=2C=1

Computed Properties

  • Exact Mass: 210.0196052g/mol
  • Monoisotopic Mass: 210.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55Ų

methyl 6-chloro-1H-pyrrolo[3,2-b]pyridine-2-carboxylate Pricemore >>

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